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Compound of Interest

Compound Name: (-)-Isopinocampheol

Cat. No.: B3422972

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of (-)-
Isopinocampheol, a chiral monoterpenoid alcohol of significant interest in synthetic organic
chemistry and drug development. This document details its melting and boiling points, outlines
the experimental protocols for their determination, and presents a logical workflow for its
synthesis.

Core Physical Properties

(-)-Isopinocampheol is a white solid at room temperature. Its physical characteristics are
crucial for its handling, purification, and application in various chemical transformations.

Quantitative Data Summary

The melting and boiling points of (-)-lsopinocampheol are summarized in the table below.
These values are critical for establishing its purity and for designing experimental conditions for

its use.
Physical Property Value
Melting Point 51-55 °C[1][2]
Boiling Point 219 °C (at 760 mmHQg)[1][2]
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Experimental Protocols

The following sections detail the standard methodologies for the determination of the melting

and boiling points of organic compounds like (-)-lsopinocampheol.

Melting Point Determination

The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The following

protocol describes the capillary method using a standard melting point apparatus.

Materials:

Melting point apparatus (e.g., Mel-Temp or similar)
Capillary tubes (sealed at one end)

Sample of (-)-lsopinocampheol

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of (-)-Isopinocampheol is placed in a mortar and finely
ground to a powder to ensure uniform packing.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into
the sealed end. This process is repeated until a column of 2-3 mm of packed solid is
obtained.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus.

Heating and Observation:
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o If the approximate melting point is unknown, a rapid preliminary heating is performed to
determine a rough range.

o For an accurate measurement, the apparatus is heated to a temperature about 15-20 °C
below the expected melting point.

o The heating rate is then slowed to 1-2 °C per minute as the melting point is approached.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has turned into a
clear liquid is recorded as the end of the melting range. For pure (-)-lIsopinocampheol, this
range is typically narrow.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
of the gas above it. The following protocol describes the micro-boiling point determination using
a Thiele tube.

Materials:

Thiele tube

» High-boiling point mineral oil or silicone oil
e Thermometer

o Small test tube (e.g., Durham tube)

e Capillary tube (sealed at one end)

o Sample of (-)-Isopinocampheol (melted)
e Bunsen burner or other heat source

e Stand and clamp

Procedure:
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o Sample Preparation: A small amount of (-)-lsopinocampheol is placed in the small test tube.
A capillary tube is placed inside the test tube with its open end downwards.

e Apparatus Setup: The test tube is attached to a thermometer using a rubber band or wire,
ensuring the bulb of the thermometer is level with the bottom of the test tube. This assembly
is then clamped and immersed in the Thiele tube containing the heating oil, making sure the
oil level is above the sample but below the opening of the test tube.

o Heating: The side arm of the Thiele tube is gently heated. The heat is transferred through the
oil, ensuring uniform heating of the sample.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Heating is continued until a steady and rapid stream of bubbles is
observed.

o Data Recording: The heat source is then removed. The liquid will begin to cool. The boiling
point is the temperature at which the stream of bubbles ceases and the liquid just begins to
be drawn back into the capillary tube. The atmospheric pressure should also be recorded as
the boiling point is pressure-dependent.

Synthesis Workflow

(-)-Isopinocampheol is commonly synthesized via the hydroboration-oxidation of a-pinene.
The following diagram illustrates the logical workflow of this synthetic route.

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b3422972?utm_src=pdf-body
https://www.benchchem.com/product/b3422972?utm_src=pdf-body
https://www.benchchem.com/product/b3422972?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422972?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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